Cas no 170859-70-8 (4-Bromo-2-(chloromethyl)thiophene)
4-Bromo-2-(chloromethyl)thiophene is a halogenated thiophene derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both bromo and chloromethyl functional groups enables selective reactivity, facilitating cross-coupling reactions, nucleophilic substitutions, and further functionalization. Its thiophene backbone contributes to electronic and structural diversity in heterocyclic chemistry, making it valuable for constructing complex molecules. The compound is particularly useful in the development of agrochemicals, materials science, and bioactive compounds. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. Proper handling is required due to its reactive halogen substituents.
170859-70-8 structure
Product Name:4-Bromo-2-(chloromethyl)thiophene
CAS No:170859-70-8
MF:C5H4BrClS
MW:211.507258415222
MDL:MFCD11040395
CID:1036306
PubChem ID:22291166
Update Time:2025-06-06
4-Bromo-2-(chloromethyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(chloromethyl)thiophene
- Thiophene,4-bromo-2-(chloromethyl)
- UKRORGSYN-BB BBV-237063
- VGA85970
- AKOS009260910
- DTXSID80624425
- MFCD11040395
- AS-48260
- F8882-1685
- DA-43535
- F30091
- A881980
- SCHEMBL1769053
- 170859-70-8
- 4-Bromo-2-chloromethyl-thiophene
- EN300-56369
-
- MDL： MFCD11040395
- Inchi： 1S/C5H4BrClS/c6-4-1-5(2-7)8-3-4/h1,3H,2H2
- InChI Key： JOPVYZZZKLTMMD-UHFFFAOYSA-N
- SMILES： BrC1=CSC(CCl)=C1
Computed Properties
- Exact Mass: 209.89100
- Monoisotopic Mass: 209.89056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 28.24000
- LogP: 3.24940
4-Bromo-2-(chloromethyl)thiophene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-2-(chloromethyl)thiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-2-(chloromethyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199552-5g |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 95% | 5g |
$336 | 2021-08-05 | |
| Chemenu | CM199552-10g |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 95% | 10g |
$519 | 2021-08-05 | |
| TRC | B684083-100mg |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B684083-250mg |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B684083-500mg |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 500mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B684083-1g |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 1g |
$ 207.00 | 2023-04-18 | ||
| Chemenu | CM199552-5g |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 95% | 5g |
$336 | 2023-01-19 | |
| Chemenu | CM199552-10g |
4-Bromo-2-(chloromethyl)thiophene |
170859-70-8 | 95% | 10g |
$519 | 2023-01-19 | |
| abcr | AB457929-1 g |
4-Bromo-2-chloromethyl-thiophene; . |
170859-70-8 | 1g |
€280.00 | 2023-04-22 | ||
| abcr | AB457929-5 g |
4-Bromo-2-chloromethyl-thiophene; . |
170859-70-8 | 5g |
€909.00 | 2023-04-22 |
4-Bromo-2-(chloromethyl)thiophene Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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